
Comprehensive Safety & Operational Guide:
Handling 2-Chloro-5-ethylnicotinaldehyde

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 2-Chloro-5-ethylnicotinaldehyde

CAS No.: 863215-21-8

Cat. No.: B3057914

Get Quote

As drug development and synthetic organic chemistry advance, the demand for highly

functionalized building blocks like 2-Chloro-5-ethylnicotinaldehyde (CAS: 863215-21-8) has

surged. Frequently synthesized via the Vilsmeier reaction from enamides, this compound is a

critical intermediate for constructing polysubstituted pyridine architectures[1],[2].

However, the very features that make it synthetically valuable—an electron-deficient pyridine

ring paired with a highly reactive aldehyde group—also dictate its hazard profile. This guide

provides researchers with a self-validating, mechanistic approach to handling this reagent

safely, ensuring both personnel protection and experimental integrity.

Chemical Reactivity & Hazard Causality
To design an effective safety protocol, we must first understand the molecular behavior of the

compound. 2-Chloro-5-ethylnicotinaldehyde is a halogenated pyridinecarboxaldehyde. The

strong electron-withdrawing nature of the nitrogen atom and the chlorine substituent

significantly increases the electrophilicity of the aldehyde carbon[1].

Mechanistic Hazards:
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Tissue Irritation (H315, H319, H335): The electrophilic aldehyde readily undergoes

nucleophilic attack by primary amines and thiols present in the proteins of human mucous

membranes, skin, and respiratory tract[1],[3]. This covalent interaction triggers acute irritation

and potential sensitization[4].

Auto-Oxidation: Like many aromatic aldehydes, this compound is air-sensitive. Atmospheric

oxygen rapidly auto-oxidizes the aldehyde to 2-chloro-5-ethylnicotinic acid[3],[5]. This not

only degrades the reagent but introduces acidic impurities that can derail downstream metal-

catalyzed cross-coupling reactions.
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Mechanistic pathway of 2-Chloro-5-ethylnicotinaldehyde auto-oxidation and mucosal toxicity.
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Quantitative Hazard & PPE Data
The compound presents as a white solid with a melting point of 67–69 °C[2]. Because it is

handled as a dry powder, the primary exposure route is the inhalation of aerosolized

particulates and incidental dermal contact.

Table 1: Physicochemical & Hazard Profile
Parameter

Specification /
Classification

Mechanistic Rationale

CAS Number 863215-21-8[1]
Unique identifier for regulatory

tracking.

Physical State White solid (Mp: 67–69 °C)[2]

Prone to static charge

accumulation; dust inhalation

risk.

GHS Hazards H315, H319, H335[6]
Electrophilic reactivity with

biological nucleophiles[1].

Storage 2–8 °C, Inert Atmosphere[5]
Prevents thermal degradation

and O2-driven auto-oxidation.

Table 2: PPE Specifications & Barrier Dynamics
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PPE Component Specification
Causality & Barrier
Function

Hand Protection
Nitrile Rubber (Min 0.11 mm)

[4]

Nitrile provides superior

resistance to halogenated

aromatics compared to latex,

preventing transdermal

permeation.

Eye Protection ANSI Z87.1 Safety Goggles[4]

Forms a complete seal around

the eyes to prevent airborne

dust from reacting with ocular

moisture.

Respiratory
Fume Hood + N95/P100

Mask[6]

Hood captures aerosolized

dust; N95 acts as a secondary

barrier against particulate

inhalation during transfer.

Body Protection Flame-retardant Lab Coat[4]

Prevents particulate

accumulation on personal

clothing.

Self-Validating Operational Protocols
To ensure absolute safety and experimental integrity, handling procedures must be treated as

self-validating systems. Do not proceed to the next step unless the validation check is

successful.
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Phase 1: Pre-Operation
Verify Fume Hood Flow (>100 fpm)

Phase 2: PPE Donning
Nitrile Gloves, Goggles, Lab Coat

Phase 3: Reagent Transfer
Use Static-Free Spatula

Phase 4: Reaction Setup
Inert Atmosphere (N2/Ar)

Phase 5: Decontamination
Wash with Soap/Water

Phase 6: Waste Segregation
Halogenated Organic Waste

Click to download full resolution via product page

Standard operating procedure for handling halogenated nicotinaldehyde derivatives.

Protocol 1: Inert-Atmosphere Reagent Transfer
Fume Hood Verification:

Action: Check the digital monitor for a face velocity of 100–120 fpm.

Validation: Hold a delicate tissue (e.g., Kimwipe) near the sash gap; you must observe

distinct inward deflection before opening the chemical container.
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Glove Integrity Check:

Action: Don standard nitrile gloves[4].

Validation: Roll the cuff tightly to trap air and squeeze the glove. If any micro-leaks are

detected, discard and use a new pair.

Static Mitigation & Weighing:

Action: Use an anti-static ionizer gun on the analytical balance and use a grounded, static-

free spatula.

Validation: The powder should not "jump" or cling to the spatula walls. If static is observed,

re-ionize the environment to prevent aerosolization.

Inert Purge:

Action: After transferring the required mass, immediately flush the source bottle with Argon

or dry Nitrogen before sealing[5].

Validation: Ensure the inert gas line is equipped with a bubbler to confirm positive flow

without blowing the powder out of the vial.

Environmental & Waste Logistics
Because 2-Chloro-5-ethylnicotinaldehyde contains a covalently bound chlorine atom, it

cannot be disposed of in standard organic waste streams.

Spill Response & Decontamination
Solid Spills: Do not dry-sweep, as this aerosolizes the reactive dust[7].

Validation Check: Moisten an absorbent pad with a compatible solvent (e.g., ethanol or

isopropanol) to dissolve and capture the solid. Wipe the area until no visual residue remains,

then perform a final wipe with soap and water to hydrolyze any trace electrophiles[3],[4].

Waste Segregation
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Classification: All contaminated consumables (gloves, wipes, weigh boats) and reaction

byproducts must be strictly segregated into Halogenated Organic Waste containers[3],[4].

Causality: Mixing halogenated waste with standard non-halogenated solvents (like acetone)

in the presence of basic impurities can lead to exothermic side reactions or the formation of

highly toxic byproducts during municipal incineration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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